Cas no 7367-82-0 (trans-2-Octenoic acid ethyl ester)

• Product Name: trans-2-Octenoic acid ethyl ester
• CAS No: 7367-82-0
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00015287
• CID: 85899
• PubChem ID: 87574272
• Update Time: 2025-04-18

trans-2-Octenoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl trans-2-octenoate
• trans-2-Octenoic acid ethyl ester
• 2-Octenoic acid, ethyl ester, (E)-
• ethyl (E)-oct-2-enoate

• MDL： MFCD00015287
• Inchi： 1S/C10H18O2/c1-3-5-6-7-8-9-10(11)12-4-2/h8-9H,3-7H2,1-2H3/b9-8-
• InChI Key： AISZSTYLOVXFII-HJWRWDBZSA-N
• SMILES： CCCCC/C=C\C(OCC)=O
• BRN： 1702980

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.883 g/mL at 25 °C(lit.)
• Boiling Point: 69°C/15mmHg(lit.)
• Flash Point: 209 °F
• Refractive Index: n20/D 1.4410(lit.)
• PSA: 26.3
• LogP: 2.68600
• Solubility: Insoluble in water
• FEMA: 3643 | ETHYL TRANS-2-OCTENOATE

trans-2-Octenoic acid ethyl ester Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters